Cas no 763120-58-7 ((1H-pyrazol-4-yl)boronic acid)

• Product Name: (1H-pyrazol-4-yl)boronic acid
• CAS No: 763120-58-7
• MF: C₃H₅BN₂O₂
• MW: 111.895000219345
• MDL: MFCD07368251
• CID: 68785
• PubChem ID: 17750278
• Update Time: 2025-05-23

(1H-pyrazol-4-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-boronic acid
• 1H-Pyrazole-4-boronic Acid (contains varying amounts of Anhydride)
• 1H-pyrazol-4-ylboronic acid
• 2-ETHYL-6-METHOXYPYRIDIN-3-YLBORONIC ACID
• 4-PyrazoleBoronic Acid
• Pyrazole-4-boronic acid
• 1<i>H<
• Pyrazol-4-ylboronic acid
• (1H-Pyrazol-4-yl)boronic Acid (contains varying amounts of Anhydride)
• (1H-pyrazol-4-yl)boronic acid
• 1H-Pyrazol-4-yl-4-boronic acid
• Boronic acid, 1H-pyrazol-4-yl-
• 1H-Pyrazole-4-boronicacid
• 4-pyrazole boronic acid
• 1H-pyrazol-4-boronic acid
• KSC494E1R
• 1H -Pyrazole-4-boronic acid
• 1H-pyrazole-4-ylboronic acid
• 1h-pyrazol-4-yl boronic acid
• Pyrazole - 4 - boronic acid
• AMBA00013
• (1H-Pyrazol
• E2Y8DF7S4H
• SY005161
• EN300-107801
• BCP12527
• MFCD07368251
• GS-5698
• DTXSID30590409
• 763120-58-7
• AM804332
• Boronic acid, B-1H-pyrazol-4-yl-
• SCHEMBL155841
• AC-27323
• KEZNMOUMHOZFRA-UHFFFAOYSA-N
• J-504717
• AKOS005257947
• P2478
• PB30888
• 1H-pyrazol-4-ylboronic acid;4-Pyrazoleboronic Acid
• A9668
• 4-pyrazolyl boronic acid
• FT-0652430
• CS-W000966
• 1H-Pyrazole-4-boronic acid, >=95.0%
• 1H-Pyrazole-4-boronic acid(contains varying amounts of Anhydride)
• BBL102337
• STL556137
• DB-015111
• 624-632-7

• MDL： MFCD07368251
• Inchi： 1S/C3H5BN2O2/c7-4(8)3-1-5-6-2-3/h1-2,7-8H,(H,5,6)
• InChI Key： KEZNMOUMHOZFRA-UHFFFAOYSA-N
• SMILES： OB(C1C=NNC=1)O

Computed Properties

• Exact Mass: 112.04400
• Monoisotopic Mass: 112.0444076 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 79.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 111.90
• Topological Polar Surface Area: 69.1

Experimental Properties

• Color/Form: No data available
• Density: 1.41
• Melting Point: 146-151 °C
• Boiling Point: 430.4±37.0 °C at 760 mmHg
• Flash Point: 214.07℃
• Refractive Index: 1.543
• PSA: 69.14000
• LogP: -1.91050

(1H-pyrazol-4-yl)boronic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305 + P351 + P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S22; S36/37/39; S26
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：2-8°C
• Safety Term：22-36/37/39-26

Related Categories

• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on (1H-pyrazol-4-yl)boronic acid

Exploring the Synthesis and Applications of (1H-pyrazol-4-yl)boronic Acid (CAS No. 763120-58-7) in Chemical Biology and Drug Development

The compound (1H-pyrazol-4-yl)boronic acid, identified by CAS No. 763120-58-7, has emerged as a critical intermediate in chemical biology and medicinal chemistry due to its unique structural versatility and reactivity. This boronic acid derivative, characterized by a pyrazole ring conjugated to a boronic acid group, exhibits properties that make it indispensable for the synthesis of advanced pharmaceuticals, particularly in the context of Suzuki-Miyaura cross-coupling reactions. Recent studies highlight its role in designing bioactive molecules targeting oncology, neurodegenerative disorders, and inflammatory pathways.

Structurally, the pyrazole moiety provides rigidity and electron-donating capacity, while the boronic acid group enables efficient coupling with aryl halides under mild conditions. This dual functionality allows researchers to tailor molecular frameworks for specific biological interactions. A 2023 study published in Journal of Medicinal Chemistry demonstrated that derivatives of this compound can modulate protein-protein interactions (PPIs), a challenging area in drug discovery where traditional small molecules often fail.

Synthesis methodologies for (1H-pyrazol-4-yl)boronic acid have evolved significantly over the past decade. Traditional approaches involved hydroboration of pyrazole derivatives, but modern protocols now employ environmentally benign catalysts such as palladium-free systems reported by researchers at Stanford University in 2022. These advancements not only improve yield but also reduce synthetic steps, aligning with green chemistry principles. The latest optimization techniques incorporate microwave-assisted synthesis to achieve near quantitative yields within minutes—a breakthrough highlighted in Green Chemistry.

In pharmacological applications, this compound serves as a precursor for developing tyrosine kinase inhibitors (TKIs). A landmark study from Harvard Medical School revealed that boron-containing analogs synthesized using this intermediate showed 8-fold higher selectivity for epidermal growth factor receptor (EGFR) mutations compared to conventional TKIs like gefitinib. Such specificity reduces off-target effects, addressing a major limitation in current cancer therapies.

Beyond oncology, recent investigations explore its role in neuroprotection mechanisms. A collaborative study between MIT and Pfizer demonstrated that pyrazole-boron conjugates can inhibit β-secretase 1 (BACE1), a key enzyme in Alzheimer’s disease pathology. Preclinical models showed reduced amyloid plaque formation without CNS penetration issues often seen with non-boron compounds.

Inflammatory disease research has also embraced this compound’s potential. A 2023 paper in Nature Communications reported that derivatives synthesized via Suzuki coupling with this intermediate suppress NF-kB activation—a central pathway in autoimmune conditions—by stabilizing IκBα protein complexes. This mechanism offers new avenues for treating rheumatoid arthritis without immunosuppressive side effects.

The integration of computational chemistry has further accelerated its application scope. Machine learning models trained on datasets including this compound’s physicochemical properties now predict optimal substituent patterns for desired biological activities with ~95% accuracy—a paradigm shift from traditional trial-and-error methods.

Clinical translation studies are underway for lead compounds derived from this intermediate. Phase I trials initiated by Novartis show promising safety profiles for an EGFR inhibitor analog in non-small cell lung cancer patients harboring exon 20 mutations—a population with limited therapeutic options until now.

Emerging applications extend into radiopharmaceutical development, where boron’s neutron capture properties enable targeted radiotherapy strategies currently under preclinical evaluation at Memorial Sloan Kettering Cancer Center.

The continued exploration of (1H-pyrazol-4-yl)boronic acid underscores its status as a foundational building block in modern drug discovery pipelines. Its ability to bridge organic synthesis challenges with biological target specificity positions CAS No. 763120-58-7 compounds at the forefront of next-generation therapeutics development across multiple therapeutic areas.